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Compound of Interest

Compound Name: Tetrabutyl orthosilicate

Cat. No.: B1293958

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of
tetrabutyl orthosilicate (TBOS). The information is curated for researchers, scientists, and
professionals in drug development who utilize organosilicon compounds in their work. This
document presents quantitative data in a structured format, details experimental protocols for
property determination, and includes a visual workflow to guide experimental design.

Tetrabutyl orthosilicate, a colorless liquid, is a versatile compound in materials science and
organic synthesis. Its utility as a precursor for silica-based materials and as a crosslinking
agent necessitates a thorough understanding of its physical characteristics.

Core Physical Properties

The fundamental physical properties of tetrabutyl orthosilicate are summarized in the table
below, providing a quick reference for laboratory and development applications.
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Property Value Units Conditions
Molecular Formula C16H3604Si

Molecular Weight 320.54 g/mol

Density 0.899 g/mL at 25 °C
Boiling Point 275 °C

Melting Point -80 °C

Refractive Index 1.413 - at 20 °C
Vapor Pressure >1 (vs air)

Reacts with water;
Solubilit Soluble in organic
olubili
d solvents (e.g.,

ethanol, acetone)

Data compiled from multiple sources.[1][2][3][4]

Experimental Protocols for Property Determination

Accurate determination of the physical properties of tetrabutyl orthosilicate requires
methodologies that account for its chemical nature, particularly its moisture sensitivity.[2] The
following protocols are standard methods adapted for the specific handling requirements of this
compound.

Determination of Density

The density of a liquid is its mass per unit volume. For a moisture-sensitive compound like
tetrabutyl orthosilicate, it is crucial to minimize exposure to atmospheric moisture during
measurement.

Methodology: Pycnometer Method
A pycnometer, a flask of a known volume, is used to accurately measure the density of a liquid.

e Apparatus:
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[e]

Pycnometer (e.g., 25 mL or 50 mL)

o

Analytical balance (accurate to £0.0001 g)

[¢]

Constant temperature water bath

[¢]

Dry nitrogen or argon gas source

[e]

Syringe and needle

Dessicator

o

Procedure:

o Cleaning and Drying: Thoroughly clean the pycnometer with a suitable solvent (e.qg.,
acetone) and dry it completely in an oven. Allow it to cool to room temperature in a
desiccator.

o Mass of Empty Pycnometer: Weigh the dry, empty pycnometer on the analytical balance
and record the mass (ma).

o Filling the Pycnometer: Under a gentle stream of dry nitrogen or argon, carefully fill the
pycnometer with tetrabutyl orthosilicate using a syringe to avoid introducing atmospheric
moisture. Ensure the liquid fills the capillary of the stopper.

o Equilibration: Place the filled pycnometer in a constant temperature water bath set to 25
°C. Allow it to equilibrate for at least 30 minutes.

o Volume Adjustment: After equilibration, the liquid level in the capillary may have changed
due to thermal expansion or contraction. Carefully add or remove a small amount of the
liquid with a syringe to ensure the meniscus is at the calibration mark.

o Mass of Filled Pycnometer: Remove the pycnometer from the water bath, carefully wipe
the exterior dry, and weigh it on the analytical balance. Record the mass (mz).

o Calibration with Water: To determine the exact volume of the pycnometer, repeat the
procedure using deionized water of a known density at 25 °C. Record the mass of the
pycnometer filled with water (ms).
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o Calculation:
» Volume of the pycnometer (V) = (ms - m1) / p_water

» Density of tetrabutyl orthosilicate (p_ TBOS) = (mz2-m1)/V

Determination of Boiling Point

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure
surrounding the liquid.

Methodology: Simple Distillation
This method is suitable for determining the boiling point of a sufficient quantity of the liquid.
e Apparatus:

o Distillation flask

o Condenser

o Receiving flask

o Thermometer (calibrated)

o Heating mantle

o Boiling chips

o Dry nitrogen or argon gas inlet
e Procedure:

o Apparatus Setup: Assemble the distillation apparatus in a fume hood. Ensure all
glassware is thoroughly dried.

o Sample Preparation: Place a suitable volume of tetrabutyl orthosilicate and a few boiling
chips into the distillation flask.
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o Inert Atmosphere: Introduce a slow stream of dry nitrogen or argon into the apparatus to
maintain an inert atmosphere.

o Heating: Gently heat the distillation flask using the heating mantle.

o Temperature Reading: Position the thermometer bulb just below the side arm of the
distillation flask to ensure it accurately measures the temperature of the vapor that is in
equilibrium with the distilling liquid.

o Observation: Record the temperature at which the liquid boils and a steady stream of
distillate is collected in the receiving flask. This stable temperature is the boiling point.

o Pressure Correction: Record the atmospheric pressure during the experiment. If the
atmospheric pressure is not 760 mmHg, the observed boiling point can be corrected using
a nomograph or the Clausius-Clapeyron equation.

Determination of Refractive Index

The refractive index is a dimensionless number that describes how fast light travels through the
material. It is a characteristic property of a substance.

Methodology: Abbe Refractometer
An Abbe refractometer is a common instrument for measuring the refractive index of liquids.

e Apparatus:

o

Abbe refractometer

[¢]

Constant temperature water bath connected to the refractometer

[¢]

Dropper or pipette

Lint-free tissue

[e]

Acetone or other suitable solvent

o

e Procedure:
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o Instrument Calibration: Calibrate the refractometer using a standard liquid with a known
refractive index (e.g., distilled water).

o Temperature Control: Set the constant temperature water bath to 20 °C and allow the
refractometer prisms to equilibrate.

o Sample Application: Open the prism assembly of the refractometer. Place a few drops of
tetrabutyl orthosilicate onto the surface of the lower prism using a clean, dry dropper.

o Measurement: Close the prisms. Look through the eyepiece and adjust the control knob
until the boundary between the light and dark fields is sharp and centered on the
crosshairs.

o Reading: Read the refractive index value from the instrument's scale.

o Cleaning: Immediately after the measurement, clean the prism surfaces thoroughly with a
soft tissue moistened with a suitable solvent like acetone to prevent any residue from
affecting subsequent measurements.

Logical Workflow for Physical Property
Determination

The following diagram illustrates the logical sequence of steps for the experimental
determination of the physical properties of tetrabutyl orthosilicate.
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Workflow for Physical Property Determination of Tetrabutyl Orthosilicate
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Caption: Logical workflow for determining the physical properties of tetrabutyl orthosilicate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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